1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine

• IUPAC Name: 1-[[5-(2-nitrophenyl)furan-2-yl]methyl]-4-phenylpiperazine
• InChI: InChI=1S/C21H21N3O3/c25-24(26)20-9-5-4-8-19(20)21-11-10-18(27-21)16-22-12-14-23(15-13-22)17-6-2-1-3-7-17/h1-11H,12-16H2
• InChI Key: GCNGMWCBANDJFD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(O2)C3=CC=CC=C3[N+](=O)[O-])C4=CC=CC=C4
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine, also known as MPPF, is a chemical compound that is commonly used in scientific research. It is a selective antagonist of the serotonin 1A receptor, which is a subtype of the serotonin receptor. MPPF has been studied extensively due to its potential applications in the treatment of various neurological disorders.

Mechanism of Action

1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine works by selectively blocking the serotonin 1A receptor, which is involved in the regulation of mood, anxiety, and other neurological processes. By blocking this receptor, 1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine can modulate the levels of serotonin in the brain, which can have a significant impact on neurological function.
Biochemical and Physiological Effects
1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine has been shown to have a wide range of biochemical and physiological effects, including effects on neurotransmitter levels, synaptic plasticity, and gene expression. It has also been shown to modulate the activity of various signaling pathways in the brain, including the MAPK/ERK pathway and the PI3K/Akt pathway.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine is its selectivity for the serotonin 1A receptor, which allows for more precise targeting of this receptor in scientific research studies. However, one limitation of 1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine is its relatively short half-life, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research involving 1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine. One potential area of research is the development of new drugs based on the structure of 1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine that could be used in the treatment of neurological disorders. Another area of research is the development of new methods for delivering 1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine to the brain, which could improve its efficacy in certain experiments. Additionally, further research is needed to fully understand the biochemical and physiological effects of 1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine and its potential applications in the treatment of neurological disorders.

Synthesis Methods

1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine can be synthesized through a multi-step process that involves the reaction of 2-nitrobenzaldehyde with furfural, followed by the reduction of the resulting intermediate with sodium borohydride. The final step involves the reaction of the resulting compound with piperazine and phenylboronic acid.

Scientific Research Applications

1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine has been used in a wide range of scientific research studies, including studies on anxiety, depression, and schizophrenia. It has also been studied for its potential applications in the treatment of Parkinson's disease and other neurological disorders.